Cas no 936092-73-8 (2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine)

2-Chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted pyrimidine core linked to a fluoro- and methoxy-substituted aniline moiety, offering reactivity for further functionalization. The compound's distinct substitution pattern may contribute to selective binding interactions, making it a valuable intermediate in the synthesis of biologically active molecules. Its stability under standard conditions and well-defined chemical properties enhance its utility in medicinal chemistry and drug discovery. Researchers may explore its use in developing kinase inhibitors or other targeted therapeutics due to its modular scaffold. Proper handling and storage are recommended to maintain purity and reactivity.

2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine structure

936092-73-8 structure

Product Name:2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine

CAS No:936092-73-8

MF:C₁₂H₁₁ClFN₃O

MW:267.686644792557

CID:3167691

PubChem ID:57516498

Update Time:2025-06-25

2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine
- SCHEMBL265476
- DB-088696
- (2-Chloro-5-methyl-pyrimidin-4-yl)-(4-fluoro-3-methoxy-phenyl)-amine
- 936092-73-8
- SNMYDIJTWFXHQL-UHFFFAOYSA-N
- SB59440
- Inchi： 1S/C12H11ClFN3O/c1-7-6-15-12(13)17-11(7)16-8-3-4-9(14)10(5-8)18-2/h3-6H,1-2H3,(H,15,16,17)
- InChI Key： SNMYDIJTWFXHQL-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C)C(=N1)NC1C=CC(=C(C=1)OC)F

Computed Properties

Exact Mass: 267.0574678Da
Monoisotopic Mass: 267.0574678Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 47Å²

2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM165603-5g	2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine	936092-73-8	95%	5g	$634	2021-08-05
Chemenu	CM165603-1g	2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine	936092-73-8	95%	1g	$240	2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1749715-1g	2-Chloro-n-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine	936092-73-8	98%	1g	￥2289.00	2024-04-24
Crysdot LLC	CD11009603-5g	2-Chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine	936092-73-8	95+%	5g	$671	2024-07-19

2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Related Categories

Additional information on 2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine

Recent Advances in the Study of 2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine (CAS: 936092-73-8)

The compound 2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine (CAS: 936092-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors. Recent studies have focused on its synthesis, structural optimization, and biological activity, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of research involves the compound's role as a selective inhibitor of specific protein kinases, which are critical targets in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine exhibits potent inhibitory activity against certain tyrosine kinases, with IC50 values in the nanomolar range. The study highlighted its ability to disrupt signaling pathways involved in tumor proliferation and metastasis, making it a candidate for further preclinical evaluation.

Another significant development is the exploration of this compound's pharmacokinetic properties. Research conducted by a team at the University of Cambridge in 2024 revealed that 2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine has favorable absorption and distribution profiles in animal models. The study also identified potential metabolites, which could inform future drug design and optimization efforts to enhance bioavailability and reduce toxicity.

In addition to its anticancer potential, recent investigations have explored the compound's applicability in treating inflammatory and autoimmune diseases. A preprint article from BioRxiv (2024) reported that 2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine modulates immune responses by targeting specific cytokine pathways. These findings suggest a broader therapeutic scope beyond oncology, warranting further investigation in diverse disease models.

Despite these advancements, challenges remain in the clinical translation of 2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine. Issues such as off-target effects and resistance mechanisms need to be addressed through structural modifications and combination therapies. Ongoing research aims to optimize the compound's selectivity and efficacy, with several patent applications filed in 2024 for novel derivatives and formulations.

In conclusion, 2-chloro-N-(4-fluoro-3-methoxyphenyl)-5-methylpyrimidin-4-amine (CAS: 936092-73-8) represents a promising scaffold for drug development, with recent studies underscoring its versatility and potential across multiple therapeutic areas. Continued research and collaboration will be essential to fully realize its clinical benefits and overcome existing limitations.